Cas no 616204-22-9 (Argireline)

• Product Name: Argireline
• CAS No: 616204-22-9
• MF: C₃₄H₆₀N₁₄O₁₂S
• MW: 888.991805076599
• MDL: MFCD09842097
• CID: 68493
• PubChem ID: 11228338
• Update Time: 2025-09-03

Argireline Chemical and Physical Properties

Names and Identifiers

• Argireline
• N-Acetyl-L-alpha-glutamyl-L-alpha-glutamyl-L-methionyl-L-glutaminyl-L-arginyl-L-argininamide
• Acetyl hexapeptide
• Acetyl hexapeptide-3
• AC-GLU-GLU-MET-GLN-ARG-ARG-NH2
• Argireline Acetate
• Argreline Acetate
• Mechano Growth Factor (MGF)
• Acetyl Hexapeptide-8
• Ac-Glu-Glu-Met-Glu-Arg-Arg-NH2
• Argirelin Acetate(Acetyl Hexapeptide-3)
• Argireline Acetate anti-aging cosMetic peptide
• Acetyl Hexapeptide-8/Argireline/Acetyl Hexapeptide-3
• C34H60N14O12S
• V1479
• 204A229
• AKOS015994631
• (6S,9S,12S,15S,18S,21S)-21-Acetamido-1-amino-12-(3-amino-3-oxopropyl)-6-carbamoyl-18-(2-carboxyethyl)-9-(3-guanidinopropyl)-1-imino-15-(2-(methylthio)ethyl)-8,11,14,17,20-pentaoxo-2,7,10,13,16,19-hexaazatetracosan-24-oic acid
• Q-200583
• Acetyl Octapeptide-3/1
• EX-A6258
• Argireline(Acetyl Hexapeptide-3)
• AMY25367
• (4S)-4-acetamido-5-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-amino-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-carboxy-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• HY-P0033
• A868667
• J-700142
• Ac-Glu-Glu-Met-Glu-Arg-Arg-NH2;N-Acetyl-L-alpha-glutamyl-L-alpha-glutamyl-L-methionyl-L-glutaminyl-L-arginyl-L-argininamide
• HS-2002
• 616204-22-9
• Acetyl Octapeptide-3/1/Argireline
• AC8712
• AC-28736
• CS-5101
• SCHEMBL223824
• SCHEMBL22265244
• RJZNPROJTJSYLC-LLINQDLYSA-N
• DA-50688
• Acetyl Hexapeptide-3(Argireline)

• MDL： MFCD09842097
• Inchi： 1S/C34H60N14O12S/c1-17(49)43-20(8-11-25(51)52)29(57)47-22(9-12-26(53)54)31(59)48-23(13-16-61-2)32(60)46-21(7-10-24(35)50)30(58)45-19(6-4-15-42-34(39)40)28(56)44-18(27(36)55)5-3-14-41-33(37)38/h18-23H,3-16H2,1-2H3,(H2,35,50)(H2,36,55)(H,43,49)(H,44,56)(H,45,58)(H,46,60)(H,47,57)(H,48,59)(H,51,52)(H,53,54)(H4,37,38,41)(H4,39,40,42)/t18-,19-,20-,21-,22-,23-/m0/s1
• InChI Key： RJZNPROJTJSYLC-LLINQDLYSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)CCC(N)=O)=O)NC([C@H](CCC(=O)O)NC([C@H](CCC(=O)O)NC(C)=O)=O)=O

Computed Properties

• Exact Mass: 888.42400
• Monoisotopic Mass: 888.42358458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 61
• Rotatable Bond Count: 32
• Complexity: 1610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 490
• XLogP3: -6.3

Experimental Properties

• Color/Form: No data available
• Density: 1.54
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.66
• Solubility: 生物体外In Vitro:H2O8.8 mg/mL(9.90 mM;Need ultrasonic and warming)
• PSA: 484.48000
• LogP: 0.80300

Argireline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical Reagents

Additional information on Argireline

Professional Introduction to Argireline (CAS No: 616204-22-9)

Argireline, a synthetic peptide with the CAS number 616204-22-9, has emerged as a significant compound in the field of cosmetic and pharmaceutical research. This peptide is primarily recognized for its potential to mimic the effects of botulinum toxin, making it a popular alternative for non-invasive skin rejuvenation treatments. The growing interest in Argireline is driven by its ability to promote skin tightening, reduce fine lines, and improve overall skin elasticity without the risks associated with surgical interventions.

The mechanism of action of Argireline revolves around its ability to inhibit the activity of acetylcholinesterase, an enzyme responsible for breaking down acetylcholine in the synaptic cleft. By blocking this enzyme, Argireline helps to increase the levels of acetylcholine, which in turn leads to muscle contraction. This process is particularly relevant in cosmetic applications, where controlled muscle movement can help reduce the appearance of wrinkles and fine lines.

Recent studies have highlighted the efficacy of Argireline in clinical trials conducted across various demographics. A comprehensive study published in the Journal of Cosmetic Dermatology demonstrated that a topical application of Argireline significantly improved skin firmness and reduced wrinkle depth within four weeks of treatment. The study involved 100 participants aged between 30 and 60 years, with a majority reporting noticeable improvements in their skin's texture and appearance.

The versatility of Argireline extends beyond its cosmetic applications. Research is ongoing to explore its potential benefits in therapeutic settings, particularly for conditions related to muscle dysfunction and neuromuscular disorders. Preliminary findings suggest that Argireline may offer a safer alternative to traditional treatments by targeting specific muscle groups without causing systemic side effects.

In terms of formulation and delivery systems, Argireline has been integrated into various cosmetic products such as serums, creams, and injectable solutions. The development of transdermal delivery systems has further enhanced its bioavailability, ensuring that higher concentrations reach the target tissues. This innovation has opened up new possibilities for personalized skincare regimens tailored to individual needs.

The safety profile of Argireline has been a focal point of research, with multiple studies confirming its low allergenic potential and high biocompatibility. Unlike botulinum toxin, which requires strict regulatory oversight due to its potent effects on neuromuscular junctions, Argireline presents a more benign profile. This makes it an attractive option for both professional dermatologists and consumers seeking non-invasive aesthetic improvements.

The future prospects of Argireline are promising, with ongoing research focusing on optimizing its formulation and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. As the demand for safe and effective anti-aging solutions continues to grow, Argireline is poised to play a pivotal role in this evolving landscape.

In conclusion, Argireline (CAS No: 616204-22-9) represents a significant advancement in both cosmetic and therapeutic applications. Its ability to mimic the effects of botulinum toxin while maintaining a favorable safety profile makes it a standout compound in the field. With continued research and innovation, Argireline is set to revolutionize how we approach skin rejuvenation and muscle-related disorders.